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Compound of Interest

Compound Name: 2-(4-Fluorophenyl)thiophene

Cat. No.: B192845

Essential Safety and Handling Guide for 2-(4-
Fluorophenyl)thiophene

This guide provides immediate safety, handling, and disposal protocols for researchers,
scientists, and drug development professionals working with 2-(4-Fluorophenyl)thiophene.
The following procedures are designed to ensure a safe laboratory environment and minimize
exposure risks.

Chemical and Physical Properties

Property Value Reference
Molecular Formula C10H7FS [1][2]
Molecular Weight 178.23 g/mol [11[2]

CAS Number 58861-48-6 [11[2]
Appearance Not specified (likely solid)

Boiling Point Not available

Melting Point Not available

Hazard Identification and Precautionary Statements
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Hazard Class Hazard Statement Precautionary Statements
Acute Toxicity, Oral (Category ) P264, P270, P301+P312,
H302: Harmful if swallowed
4) P501
L o P264, P280, P302+P352,
Skin Irritation (Category 2) H315: Causes skin irritation
P321, P332+P313, P362
. I , P264, P280,
Serious Eye Irritation H319: Causes serious eye
o P305+P351+P338,
(Category 2A) irritation
P337+P313
Specific target organ toxicity — ] P261, P271, P304+P340,
] H335: May cause respiratory
single exposure (Category 3), imitat P312, P403+P233, P405,
irritation
Respiratory tract irritation P501

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical when handling 2-(4-
Fluorophenyl)thiophene. The following PPE is mandatory to minimize exposure and ensure
personal safety.

Eye and Face Protection:

o Safety Glasses: Chemical splash goggles or safety glasses that meet the ANSI Z.87.1 1989
standard are required.[3]

o Face Shield: A face shield worn over safety glasses is necessary when there is a risk of
explosion, a significant splash hazard, or a highly exothermic reaction.[3]

Skin Protection:

¢ Gloves: Chemical-resistant gloves are required. Suitable materials include polychloroprene,
nitrile rubber, butyl rubber, fluorocaoutchouc, and polyvinyl chloride.[4] Always inspect gloves
for degradation before use and wash hands thoroughly after removal.[4]

o Lab Coat: A Nomex® laboratory coat should be worn and fully buttoned to cover as much
skin as possible.[3] Clothing worn underneath should be made of natural fibers like cotton.[3]
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e Apron: A PVC or other chemical-resistant apron should be worn over the lab coat.[4][5]
o Footwear: Closed-toe, closed-heel shoes that cover the entire foot are mandatory.[3]
Respiratory Protection:

o Ventilation: Always handle this chemical in a well-ventilated area, such as a chemical fume
hood.[4]

o Respirator: If engineering controls are insufficient to maintain exposure below permissible
limits, a NIOSH-approved respirator is required.[3] For nuisance exposures, a type P95 (US)
or type P1 (EU EN 143) particle respirator may be used. For higher-level protection, use type
OV/AG/P99 (US) or type ABEK-P2 (EU EN 143) respirator cartridges.[1]

Experimental Protocols: Handling and Disposal
Handling Procedure:

» Preparation: Before handling, ensure all necessary PPE is donned correctly. Work should be
conducted in a designated area, preferably within a chemical fume hood.[4]

» Dispensing: Avoid creating dust when handling the solid form.[4] Use non-sparking tools and
equipment.

e During Use: Avoid all personal contact, including inhalation of dust or fumes.[4] Do not eat,
drink, or smoke in the handling area.[4] Keep the container tightly closed when not in use.[4]

» Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water.[4] Launder contaminated clothing separately before reuse.[4]

Spill and Emergency Procedures:

o Minor Spills: For dry spills, clean up immediately using dry procedures to avoid generating
dust.[4] Sweep or vacuum the material and place it in a clean, dry, labeled, and sealable
container for disposal.[4]

e Major Spills: Evacuate the area and alert emergency services.[4] Control personal contact by
wearing appropriate PPE.[4] Prevent the spillage from entering drains or waterways.[4]
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Fire: This material is non-combustible.[4] Use extinguishing media suitable for the
surrounding fire.[4] Firefighters should wear self-contained breathing apparatus and full
protective gear.[6]

First-Aid Measures:

Eye Contact: Immediately flush eyes with fresh running water for at least 15 minutes, holding
the eyelids open.[1][4] Seek immediate medical attention.[4]

Skin Contact: Immediately remove all contaminated clothing.[4] Flush skin and hair with
running water and soap if available.[4] Seek medical attention if irritation occurs.[4]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[4] If not
breathing, provide artificial respiration.[1] Seek immediate medical attention.[4]

Ingestion: Rinse mouth with water.[1] Do not induce vomiting.[7] Give a glass of water to
drink.[4] Seek medical advice if you feel unwell.[1]

Storage and Disposal:

Storage: Store in the original, tightly sealed container in a cool, dry, and well-ventilated area.
[4] Store locked up and away from incompatible materials such as strong oxidizing agents.[4]

[6]

Disposal: Dispose of contents and container to an authorized hazardous or special waste
collection point in accordance with local, state, and federal regulations.[4] Do not allow the
chemical to enter drains or waterways.[1]

Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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